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Compound of Interest

Compound Name: 10-Formyltetrahydrofolic acid

Cat. No.: B15570931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Formyltetrahydrofolic acid (10-CHO-THF) is a crucial intermediate in one-carbon

metabolism. As a derivative of folic acid, it serves as a primary donor of formyl groups for the

de novo synthesis of purines, essential building blocks of DNA and RNA.[1][2] The accurate

quantification of 10-CHO-THF in biological matrices is therefore vital for research in areas such

as nutrition, cancer biology, and drug development.[1] However, its inherent instability presents

a significant analytical challenge.[3]

This document provides a detailed protocol for the analysis of 10-formyltetrahydrofolic acid
using High-Performance Liquid Chromatography (HPLC). It outlines sample preparation,

chromatographic conditions, and data analysis, and includes performance data from various

cited methodologies.

Signaling and Metabolic Pathways
10-Formyltetrahydrofolic acid is a key component of the folate cycle, which is central to the

synthesis of nucleotides and amino acids. Specifically, it provides a one-carbon unit for two

steps in the purine biosynthesis pathway, leading to the formation of inosine monophosphate

(IMP), the precursor for adenosine and guanosine nucleotides.
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Sample Preparation

HPLC Analysis

Data Processing

1. Sample Collection
(e.g., Plasma, Serum, Tissue)

2. Stabilization
(Add Antioxidant, e.g., Ascorbic Acid)

3. Protein Precipitation
(e.g., Acetonitrile, Trichloroacetic Acid)

4. Centrifugation
(e.g., 14,000 rpm)

5. Supernatant Collection

6. Filtration
(0.45 µm or 0.2 µm filter)

7. HPLC Injection
(Reversed-Phase C18 Column)

8. Gradient Elution
(Buffered Aqueous/Organic Mobile Phase)

9. Detection
(UV, ECD, or MS/MS)

10. Chromatogram Generation

11. Peak Integration

12. Quantification
(Calibration Curve)

13. Final Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15570931?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Analytical_Methods_for_10_Formylfolic_Acid_Quantification.pdf
https://en.wikipedia.org/wiki/10-Formyltetrahydrofolate
https://pmc.ncbi.nlm.nih.gov/articles/PMC5791523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5791523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5791523/
https://www.benchchem.com/product/b15570931#protocol-for-hplc-analysis-of-10-formyltetrahydrofolic-acid
https://www.benchchem.com/product/b15570931#protocol-for-hplc-analysis-of-10-formyltetrahydrofolic-acid
https://www.benchchem.com/product/b15570931#protocol-for-hplc-analysis-of-10-formyltetrahydrofolic-acid
https://www.benchchem.com/product/b15570931#protocol-for-hplc-analysis-of-10-formyltetrahydrofolic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15570931?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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